Cas no 1261765-02-9 (3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine)

• Product Name: 3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine
• CAS No: 1261765-02-9
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4925226
• Update Time: 2025-06-15

3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine

• Inchi： 1S/C12H8F3NO/c1-17-12-9(5-7(13)6-16-12)8-3-2-4-10(14)11(8)15/h2-6H,1H3
• InChI Key： INGTVSFJGZDDBP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC(=CN=C1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine

Professional Introduction to 3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine (CAS No. 1261765-02-9)

3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine (CAS No. 1261765-02-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and electronic properties. This compound represents a class of heterocyclic molecules that are increasingly being explored for their potential applications in drug discovery and development.

The presence of multiple fluorine atoms in the aromatic ring and the methoxy group on the pyridine ring imparts distinct chemical characteristics to this molecule. Fluorine atoms, known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, make this compound a promising candidate for further investigation. The specific substitution pattern, particularly the 2,3-difluorophenyl moiety, contributes to its potential as a building block for more complex pharmacophores.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their role in enhancing the bioactivity of small molecules. Studies have demonstrated that the introduction of fluorine atoms can lead to improved pharmacokinetic profiles, including increased bioavailability and reduced metabolic degradation. This has made fluorinated pyridines particularly attractive for the development of next-generation therapeutics.

The compound 3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine has been investigated in several contexts, including its potential as an intermediate in the synthesis of kinase inhibitors and other bioactive molecules. Kinase inhibitors are a major class of therapeutic agents used in the treatment of various cancers and inflammatory diseases. The fluorinated pyridine core is often incorporated into these molecules to enhance their binding affinity and selectivity.

Recent advancements in computational chemistry have allowed researchers to more accurately predict the properties of such compounds before they are synthesized. Molecular modeling studies have suggested that the electronic distribution around the 5-fluoro-2-methoxypyridine moiety can significantly influence its interactions with biological targets. These insights have guided the design of novel derivatives with enhanced potency and reduced side effects.

The synthesis of 3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. The use of fluorous chemistry techniques has also facilitated the purification process by allowing for selective extraction and isolation of the target compound.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and electronics. The unique electronic properties of fluorinated pyridines make them suitable candidates for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Research is ongoing to explore how modifications to the 2,3-Difluorophenyl group can enhance device performance.

The impact of fluorination on the electronic properties of pyridine derivatives is well-documented in literature. The electron-withdrawing nature of fluorine atoms can lead to significant changes in the HOMO-LUMO gap, which is crucial for determining a molecule's reactivity and binding interactions. This knowledge has been leveraged to design molecules with specific electronic characteristics tailored for particular applications.

Evaluation of 3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine in preclinical studies has provided valuable insights into its potential therapeutic utility. In vitro assays have shown that this compound exhibits inhibitory activity against certain kinases, making it a candidate for further development as an anticancer agent. Additionally, its interaction with biological targets has been studied using spectroscopic techniques such as NMR and X-ray crystallography, providing detailed structural information.

The future direction of research on this compound includes exploring its derivatives with different substitution patterns and functional groups. By systematically modifying the core structure, researchers aim to identify analogs with improved pharmacological profiles. Advances in high-throughput screening technologies will also play a crucial role in identifying new applications for this class of molecules.

The growing interest in fluorinated heterocycles underscores their importance as versatile building blocks in medicinal chemistry. Compounds like 3-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine